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Compound of Interest

Compound Name: Damnacanthal

Cat. No.: B136030

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural sources of Damnacanthal,
a promising anthraquinone with significant therapeutic potential, beyond the well-documented
Morinda citrifolia. This document details the known botanical origins, quantitative data on its
occurrence, comprehensive experimental protocols for its isolation and analysis, and a
visualization of its key signaling pathways.

Natural Sources of Damnacanthal

While Morinda citrifolia (Noni) is a widely recognized source, Damnacanthal is also present in
other plant species, primarily within the Rubiaceae and Clusiaceae families. These alternative
sources represent a valuable area of study for the discovery and sustainable production of this
bioactive compound. The identified natural sources of Damnacanthal, excluding Morinda
citrifolia, include:

e Morinda elliptica: A plant within the same genus as M. citrifolia, its roots have been identified
as a source of Damnacanthal.[1][2][3][4]

e Garcinia huillensis: This Congolese medicinal plant has been shown to contain
Damnacanthal in its roots.[5][6][7]

» Rennellia elliptica: The roots of this Malaysian plant, also known as "Mengkudu Rimba,"
have been found to contain Damnacanthal.[3]
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» Damnacanthus majorandDamnacanthus indicus: These species, used in traditional Chinese
medicine, are known to produce Damnacanthal.[9][10][11]

Quantitative Analysis of Damnacanthal Content

The concentration of Damnacanthal can vary significantly between different plant species and
even within different parts of the same plant. The following table summarizes the available
quantitative data for Damnacanthal in sources other than Morinda citrifolia. It is important to
note that direct comparative data is limited in the current scientific literature, highlighting a need
for further quantitative studies.

. Extraction/Ass Damnacanthal
Plant Species Plant Part ] Reference
ay Method Contentl/Yield
IC50 of 10 pg/mL
Morinda elliptica Roots Not specified against CEM-SS  [2][3]
cells
o IC50 of 17.8
Garcinia Chloroform
) ) Roots pg/mL (crude [5]
huillensis extract
extract)
PC50 of 4.46 uM
(isolated [5]
Damnacanthal)
20 mg isolated
Rennellia Dichloromethane  (starting material
o Roots ] [8]
elliptica extract guantity not
specified)
Morinda citrifolia Maceration in 3 mg from 3.0 kg
_ Root [12][13]
(for comparison) hexane of root
] Subcritical water
Dried Root 0.722 mgl/g [14]

extraction

IC50: Half maximal inhibitory concentration. PC50: Half maximal preferential cytotoxicity.
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Experimental Protocols

This section outlines detailed methodologies for the extraction, isolation, quantification, and
biological analysis of Damnacanthal, compiled from various scientific sources.

Extraction and Isolation of Damnacanthal from Plant
Material

This protocol provides a general framework for the extraction and isolation of Damnacanthal

from dried and powdered plant roots.

Workflow for Damnacanthal Extraction and Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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